Cas no 5303-92-4 (N-(2E)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidenebenzenesulfonamide)

• Product Name: N-(2E)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidenebenzenesulfonamide
• CAS No: 5303-92-4
• MF: C₁₁H₁₂N₂O₃S₂
• MW: 284.354579925537
• CID: 5555176
• Update Time: 2025-06-14

N-(2E)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidenebenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(2Z)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]benzenesulfonamide
• Benzenesulfonamide, N-(3-ethyl-4-oxo-2-thiazolidinylidene)-
• N-(2E)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidenebenzenesulfonamide

• Inchi： 1S/C11H12N2O3S2/c1-2-13-10(14)8-17-11(13)12-18(15,16)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
• InChI Key： PULDEHLJSHENHN-UHFFFAOYSA-N
• SMILES： C1(S(N=C2N(CC)C(=O)CS2)(=O)=O)=CC=CC=C1

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Melting Point: 112-114 °C
• Boiling Point: 435.5±28.0 °C(Predicted)
• pka: -2.05±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(2E)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidenebenzenesulfonamide

Recent Advances in the Study of N-(2E)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidenebenzenesulfonamide (CAS: 5303-92-4)

N-(2E)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidenebenzenesulfonamide (CAS: 5303-92-4) is a thiazolidinone derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique sulfonamide and thiazolidinone moieties, has been investigated for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The present research brief aims to summarize the latest findings related to this compound, highlighting its mechanisms of action, therapeutic potential, and recent advancements in its synthesis and optimization.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of N-(2E)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidenebenzenesulfonamide. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis by targeting key enzymes involved in peptidoglycan biosynthesis. Furthermore, molecular docking studies revealed strong binding interactions between the compound and the active site of the target enzyme, providing a structural basis for its antimicrobial efficacy.

In addition to its antimicrobial properties, N-(2E)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidenebenzenesulfonamide has shown promise as an anti-inflammatory agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduced the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. The study suggested that the anti-inflammatory effects were mediated through the inhibition of NF-κB signaling, a key pathway involved in inflammatory responses. These findings position the compound as a potential candidate for the development of novel anti-inflammatory drugs.

The anticancer potential of N-(2E)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidenebenzenesulfonamide has also been explored in recent research. A 2023 study published in European Journal of Medicinal Chemistry investigated the compound's effects on various cancer cell lines, including breast, lung, and colon cancer. The results indicated that the compound induced apoptosis in cancer cells through the activation of caspase-3 and caspase-9, while sparing normal cells. Additionally, the study highlighted the compound's ability to inhibit angiogenesis, further supporting its potential as a multitargeted anticancer agent.

Recent advancements in the synthesis and structural optimization of N-(2E)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidenebenzenesulfonamide have also been reported. A 2023 study in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route for the compound, utilizing green chemistry principles to minimize environmental impact. The study also explored the structure-activity relationship (SAR) of various derivatives, identifying key modifications that enhance biological activity while reducing toxicity. These findings provide valuable insights for the design of next-generation thiazolidinone-based therapeutics.

In conclusion, N-(2E)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidenebenzenesulfonamide (CAS: 5303-92-4) represents a promising scaffold for the development of novel antimicrobial, anti-inflammatory, and anticancer agents. Recent studies have shed light on its mechanisms of action, therapeutic potential, and opportunities for structural optimization. Future research should focus on in vivo validation of its efficacy and safety, as well as the exploration of its potential in combination therapies. The continued investigation of this compound holds significant promise for addressing unmet medical needs in various disease areas.